Cas no 2111005-57-1 (1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol)

• Product Name: 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol
• CAS No: 2111005-57-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5819422
• PubChem ID: 165480201
• Update Time: 2025-05-24

1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol
• 1-[2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl]cyclobutan-1-ol
• 2111005-57-1
• EN300-1112675

• Inchi： 1S/C10H17N3O/c1-8-9(11)7-12-13(8)6-5-10(14)3-2-4-10/h7,14H,2-6,11H2,1H3
• InChI Key： WUFODMGPWZDZRN-UHFFFAOYSA-N
• SMILES： OC1(CCN2C(C)=C(C=N2)N)CCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol

Comprehensive Overview of 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol (CAS No. 2111005-57-1)

The compound 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol (CAS No. 2111005-57-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrazole ring substituted with an amino group and a methyl group, linked to a cyclobutane moiety via an ethyl bridge. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential as a building block for kinase inhibitors, anti-inflammatory agents, and other therapeutic applications. The pyrazole core, in particular, is known for its role in modulating biological activity, making this compound a valuable candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the cyclobutane ring in 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol introduces steric constraints that can influence molecular conformation and binding affinity. This feature is particularly relevant in the design of small-molecule drugs, where ring strain and spatial orientation play critical roles in target engagement. The compound’s hydroxyl group further enhances its solubility and potential for derivatization, broadening its utility in medicinal chemistry.

Current trends in AI-driven drug discovery have also brought attention to compounds like 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol. Machine learning models are being trained to predict the bioactivity of such molecules, accelerating the identification of lead compounds. This aligns with the growing interest in computational chemistry and high-throughput screening, where researchers seek to optimize time and resources in the drug development pipeline.

Another area of interest is the compound’s potential application in agrochemicals. The pyrazole scaffold is a common motif in herbicides and fungicides, and modifications to its structure can yield compounds with enhanced efficacy and environmental safety. As sustainability becomes a priority in agriculture, the development of eco-friendly pesticides using intermediates like 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol is gaining traction.

For synthetic chemists, the challenges associated with the preparation of 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol often revolve around optimizing yield and purity. Advances in catalysis and green chemistry are addressing these issues, enabling more efficient routes to its synthesis. Techniques such as flow chemistry and microwave-assisted synthesis are being explored to streamline production and reduce waste.

In summary, 1-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethylcyclobutan-1-ol (CAS No. 2111005-57-1) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its structural features, combined with emerging technologies like AI and sustainable synthesis, position it as a molecule of interest for future research and development.